exo-N-(2-(4-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5/'-triphosphate
exo-N-(2-(4-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5/'-triphosphate
Brand Name:
Vulcanchem
CAS No.:
145278-12-2
VCID:
VC0134540
InChI:
InChI=1S/C18H20F4N7O14P3/c19-12-11(13(20)15(22)16(14(12)21)27-28-23)17(31)25-3-2-24-9-1-4-29(18(32)26-9)10-5-7(30)8(41-10)6-40-45(36,37)43-46(38,39)42-44(33,34)35/h1,4,7-8,10,30H,2-3,5-6H2,(H,25,31)(H,36,37)(H,38,39)(H,24,26,32)(H2,33,34,35)/t7-,8+,10+/m0/s1
SMILES:
C1C(C(OC1N2C=CC(=NC2=O)NCCNC(=O)C3=C(C(=C(C(=C3F)F)N=[N+]=[N-])F)F)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C18H20F4N7O14P3
Molecular Weight:
727.3 g/mol
exo-N-(2-(4-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5/'-triphosphate
CAS No.: 145278-12-2
Main Products
VCID: VC0134540
Molecular Formula: C18H20F4N7O14P3
Molecular Weight: 727.3 g/mol
CAS No. | 145278-12-2 |
---|---|
Product Name | exo-N-(2-(4-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5/'-triphosphate |
Molecular Formula | C18H20F4N7O14P3 |
Molecular Weight | 727.3 g/mol |
IUPAC Name | [[(2R,3S,5R)-5-[4-[2-[(4-azido-2,3,5,6-tetrafluorobenzoyl)amino]ethylamino]-2-oxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C18H20F4N7O14P3/c19-12-11(13(20)15(22)16(14(12)21)27-28-23)17(31)25-3-2-24-9-1-4-29(18(32)26-9)10-5-7(30)8(41-10)6-40-45(36,37)43-46(38,39)42-44(33,34)35/h1,4,7-8,10,30H,2-3,5-6H2,(H,25,31)(H,36,37)(H,38,39)(H,24,26,32)(H2,33,34,35)/t7-,8+,10+/m0/s1 |
Standard InChIKey | PJVRYRLWHIOPMH-QXFUBDJGSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)NCCNC(=O)C3=C(C(=C(C(=C3F)F)N=[N+]=[N-])F)F)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
SMILES | C1C(C(OC1N2C=CC(=NC2=O)NCCNC(=O)C3=C(C(=C(C(=C3F)F)N=[N+]=[N-])F)F)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Canonical SMILES | C1C(C(OC1N2C=CC(=NC2=O)NCCNC(=O)C3=C(C(=C(C(=C3F)F)N=[N+]=[N-])F)F)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Synonyms | exo-N-(2-(4-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5'-triphosphate exo-N-(2-(p-azidotetrafluorobenzamido)ethyl)-deoxycytidine-5'-triphosphate FABdCTP |
PubChem Compound | 3036126 |
Last Modified | Nov 11 2021 |
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